Cas no 68146-52-1 (Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester)

• Product Name: Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester
• CAS No: 68146-52-1
• MF: C₂₁H₄₂O₈S₂
• MW: 486.683385372162
• CID: 525418
• PubChem ID: 350620
• Update Time: 2025-04-19

Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,2,3-bis[(methylsulfonyl)oxy]propyl ester
• 2,3-bis(methylsulfonyloxy)propyl hexadecanoate
• (+-)-1,2-bis-methanesulfonyloxy-3-palmitoyloxy-propane
• (+-)-1,2-Bis-methansulfonyloxy-3-palmitoyloxy-propan
• (+-)-O1,O2-Bis-methansulfonyl-O3-palmitoyl-glycerin
• AC1L6WMO
• NSC513355
• NSC-513355
• DTXSID20325621
• 68146-52-1

• Inchi： 1S/C21H42O8S2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(22)27-18-20(29-31(3,25)26)19-28-30(2,23)24/h20H,4-19H2,1-3H3
• InChI Key： IKLNERRJRIZDAH-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(COS(C)(=O)=O)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 486.23226
• Monoisotopic Mass: 486.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.121
• Boiling Point: 627.7°Cat760mmHg
• Flash Point: 333.4°C
• Refractive Index: 1.475
• PSA: 113.04
• LogP: 6.49350